N-(4-(N-((2-hydroxyquinolin-3-yl)methyl)-N-methylsulfamoyl)phenyl)acetamide

• IUPAC Name: N-[4-[methyl-[(2-oxo-1H-quinolin-3-yl)methyl]sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C19H19N3O4S/c1-13(23)20-16-7-9-17(10-8-16)27(25,26)22(2)12-15-11-14-5-3-4-6-18(14)21-19(15)24/h3-11H,12H2,1-2H3,(H,20,23)(H,21,24)
• InChI Key: XPHQAUVUTPSFHH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N(C)CC2=CC3=CC=CC=C3NC2=O
• Molecular Formula: C19H19N3O4S
• Molecular Weight: 385.4 g/mol

Description

“N-(4-(N-((2-hydroxyquinolin-3-yl)methyl)-N-methylsulfamoyl)phenyl)acetamide” is a chemical compound that has been the focus of considerable scientific research in recent years. It is related to the quinoline family, which is the main core of many types of natural products, drugs, and synthetic heterocyclic compounds.

Synthesis Analysis

The synthesis of quinoline derivatives like “this compound” often involves multicomponent reactions. For example, aromatic aldehydes, N-methyl piperidin-4-one, and malononitrile can be used for the synthesis of related compounds.

Molecular Structure Analysis

The molecular structure of “this compound” is complex, with a molecular weight of 336.4 g/mol. It incorporates a quinoline ring system, which is a common feature in many biologically active compounds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “this compound” and related compounds often involve the construction of fused or binary quinoline-cord heterocyclic systems. These reactions can be complex and require careful control of conditions.

Mechanism of Action

Target of Action

It’s known that quinoline derivatives, which this compound is a part of, have a broad range of biological activities . They are known to interact with various targets such as bacterial DNA gyrase and type IV topoisomerase , which are crucial for bacterial DNA replication.

Mode of Action

Quinoline derivatives are known to inhibit dna synthesis by promoting cleavage of bacterial dna gyrase and type iv topoisomerase . This leads to rapid bacterial death

Biochemical Pathways

Given the broad range of biological activities of quinoline derivatives , it can be inferred that multiple pathways could potentially be affected. These could include pathways related to DNA replication, given the known interaction of quinoline derivatives with DNA gyrase and type IV topoisomerase .

Pharmacokinetics

The pharmacokinetic properties of quinoline derivatives are generally favorable, contributing to their wide use in medicinal chemistry

Result of Action

Given the known mode of action of quinoline derivatives , it can be inferred that this compound could potentially lead to bacterial death by inhibiting DNA synthesis.